Cas no 2694058-53-0 (benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate
• CAS No: 2694058-53-0
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5613051
• PubChem ID: 165950000
• Update Time: 2025-06-08

benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2R)-4-(tert-butoxy)butan-2-yl]carbamate
• 2694058-53-0
• EN300-33050417
• benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate

• Inchi： 1S/C16H25NO3/c1-13(10-11-20-16(2,3)4)17-15(18)19-12-14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3,(H,17,18)/t13-/m1/s1
• InChI Key： XXWOXZQGURRTCF-CYBMUJFWSA-N
• SMILES： O(CC[C@@H](C)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate

Introduction to Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate (CAS No. 2694058-53-0)

Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate, identified by its CAS number 2694058-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a promising candidate for various biochemical applications.

The molecular structure of Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 4-(tert-butoxy)butan-2-yl group. The stereochemical configuration at the 2-position (indicated by the (R) designation) is crucial for its biological activity and interactions with biological targets. This specific arrangement not only influences the compound's solubility and stability but also its efficacy in biological systems.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as active ingredients in drugs that target various diseases. The presence of the benzyl group in Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate enhances its binding affinity to certain biological receptors, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential application in the development of chiral drugs. Chiral drugs are pharmaceutical agents that exist as stereoisomers, where each stereoisomer can have different biological effects. The stereochemistry of Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate plays a critical role in determining its pharmacological properties. Research has shown that the (R)-configuration at the 2-position contributes to enhanced selectivity and reduced side effects compared to its enantiomer.

The tert-butoxy group in the molecular structure provides additional stability to the compound, making it more resistant to degradation under various conditions. This stability is particularly important for pharmaceutical applications, where long shelf life and consistent performance are essential. Moreover, the butan-2-yl chain adds flexibility to the molecule, allowing it to interact effectively with biological targets without causing adverse reactions.

Recent studies have explored the use of Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have investigated its potential as an intermediate in the production of kinase inhibitors, which are used to treat cancers and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a promising candidate for further development.

Another area where this compound has shown promise is in agrochemical applications. Carbamates are widely used as pesticides due to their effectiveness in controlling pests while maintaining environmental safety. Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate could potentially be developed into new crop protection agents that offer improved efficacy and lower toxicity compared to existing formulations.

The synthesis of Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are employed to ensure high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry.

In conclusion, Benzyl N-(2R)-4-(tert-butoxy)butan-2-ylcarbamate (CAS No. 2694058-53-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features, including stereochemistry and functional groups, make it an attractive candidate for drug development and crop protection applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemistry and biology.